6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 6-amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C22H20N4O4/c1-27-15-9-13(10-16(28-2)20(15)29-3)17-14(11-23)21(24)30-22-18(17)19(25-26-22)12-7-5-4-6-8-12/h4-10,17H,24H2,1-3H3,(H,25,26)
• InChI Key: IFUVPYAVLVQULV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C(=C(OC3=NNC(=C23)C4=CC=CC=C4)N)C#N

Description

6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a complex organic compound that belongs to the class of pyranopyrazoles. This compound is characterized by the presence of a pyrano[2,3-c]pyrazole core, which is fused with a phenyl group and a trimethoxyphenyl group. The compound has gained significant attention due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

The synthesis of 6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can be achieved through a multi-component reaction involving aryl aldehydes, malononitrile, and 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one. This reaction is typically carried out in aqueous media without the use of a catalyst, making it an environmentally friendly and efficient method . The reaction conditions are mild, and the process yields high amounts of the desired product.

Chemical Reactions Analysis

6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of corresponding ketones or carboxylic acids, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

This compound has shown potential in various scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In medicinal chemistry, compounds containing the trimethoxyphenyl group have demonstrated notable anti-cancer effects by inhibiting targets such as tubulin, heat shock protein 90 (Hsp90), and thioredoxin reductase (TrxR) . Additionally, these compounds have exhibited anti-fungal, anti-bacterial, and anti-viral properties, making them valuable in the development of new therapeutic agents . In the field of agrochemistry, pyranopyrazole derivatives have been investigated for their antimicrobial and cytotoxic activities .

Mechanism of Action

The mechanism of action of 6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves its interaction with various molecular targets and pathways. The trimethoxyphenyl group plays a critical role in the compound’s biological activity by fitting into specific binding sites of target proteins, such as the colchicine binding site of tubulin . This interaction disrupts the normal function of the target proteins, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, the compound’s ability to inhibit enzymes like thioredoxin reductase and heat shock protein 90 further contributes to its anti-cancer effects .

Comparison with Similar Compounds

6-Amino-3-phenyl-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can be compared with other pyranopyrazole derivatives and compounds containing the trimethoxyphenyl group. Similar compounds include colchicine, podophyllotoxin, trimetrexate, and trimethoprim, which also exhibit significant biological activities . the unique combination of the pyrano[2,3-c]pyrazole core and the trimethoxyphenyl group in this compound provides it with distinct properties and enhanced biological activity compared to other derivatives .